Cas no 725203-12-3 (2,3,4(5H)-Furantrione,3-oxime)

• Product Name: 2,3,4(5H)-Furantrione,3-oxime
• CAS No: 725203-12-3
• MF: C₄H₃NO₄
• MW: 129.070921182632
• CID: 558735
• Update Time: 2024-03-05

2,3,4(5H)-Furantrione,3-oxime Chemical and Physical Properties

Names and Identifiers

• 2,3,4(5H)-Furantrione,3-oxime
• 2,3,4(5H)-Furantrione, 3-oxime

• Inchi： 1S/C4H3NO4/c6-2-1-9-4(7)3(2)5-8/h8H,1H2/b5-3+
• InChI Key： SZCNBRZQASOGGF-HWKANZROSA-N
• SMILES： O1CC(=O)/C(=N\O)/C1=O

Computed Properties

• Exact Mass: 129.006
• Monoisotopic Mass: 129.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2